Cas no 1209604-68-1 (N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide
• CAS No: 1209604-68-1
• MF: C₁₉H₁₆F₆N₂O₂
• MW: 418.33296585083
• CID: 6180350
• PubChem ID: 45581223
• Update Time: 2025-06-11

N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide
• N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-3,5-bis(trifluoromethyl)benzamide
• 1209604-68-1
• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-3,5-bis(trifluoromethyl)benzamide
• AKOS024768153
• F5834-2273
• N-{4-[(dimethylcarbamoyl)methyl]phenyl}-3,5-bis(trifluoromethyl)benzamide

• Inchi： 1S/C19H16F6N2O2/c1-27(2)16(28)7-11-3-5-15(6-4-11)26-17(29)12-8-13(18(20,21)22)10-14(9-12)19(23,24)25/h3-6,8-10H,7H2,1-2H3,(H,26,29)
• InChI Key： OWNLTYTXAQZZMG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(NC2C=CC(=CC=2)CC(N(C)C)=O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 418.11159673g/mol
• Monoisotopic Mass: 418.11159673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide

N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide (CAS No. 1209604-68-1): A Comprehensive Overview

N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide (CAS No. 1209604-68-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in various therapeutic areas. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

The molecular formula of N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide is C₂₀H₁₇F₆N₂O₂, with a molecular weight of approximately 433.35 g/mol. The compound features a benzamide core with two trifluoromethyl groups at the 3 and 5 positions, which contribute to its high lipophilicity and stability. The dimethylcarbamoyl group attached to the methylphenyl moiety adds further complexity to its structure, influencing its solubility and reactivity.

The presence of these functional groups makes N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide an interesting candidate for various chemical reactions and biological interactions. Its high lipophilicity allows it to easily cross cell membranes, making it a valuable tool in drug delivery systems and pharmacological studies.

Synthesis Methods

The synthesis of N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide involves several well-established chemical reactions. One common approach is the reaction of 3,5-bis(trifluoromethyl)benzoyl chloride with 4-(dimethylcarbamoyl)methylaniline in the presence of a base such as triethylamine. This method yields the desired product with high purity and yield.

Another synthetic route involves the coupling of 3,5-bis(trifluoromethyl)benzoic acid with 4-(dimethylcarbamoyl)methylaniline using a coupling reagent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method is particularly useful for large-scale production due to its efficiency and scalability.

Biological Activities and Applications

N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anticancer drugs.

Clinical Trials and Future Prospects

The promising preclinical results of N-{4-(dimethylcarbamoyl)methylphenyl}-3,5-bis(trifluoromethyl)benzamide have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have shown favorable outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles.

Further research is needed to fully understand the mechanisms underlying the biological activities of N-{4-(dim methylcarbamoyl)methy lphenyl}-3 ,5 -bis (tr if luoro methyl )be nzam ide strong>. Ongoing studies are focusing on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical use.

Conclusion

N-{4-(dim ethyl carbam oy l )meth y lph eny l }- 3 , 5 -bis (tri fluoro me th y l )be nz am ide strong > (CAS No . 1209604 -68 -1 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical properties , coupled with promising biological activities , make it an attractive candidate for further development . As research continues , it is likely that this compound will play an important role in advancing our understanding of various diseases and contributing to the development of new therapeutic strategies . p >